Cas no 620546-72-7 (ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate)

• Product Name: ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate
• CAS No: 620546-72-7
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 5418231
• Update Time: 2025-06-08

ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate
• ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

• Inchi： 1S/C19H18O6/c1-4-22-19(21)12(3)24-14-7-8-15-16(9-14)25-17(18(15)20)10-13-6-5-11(2)23-13/h5-10,12H,4H2,1-3H3
• InChI Key： IGIOOHFHASRRFP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1)C

Additional information on ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate

Ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate: A Comprehensive Overview

Ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate, with the CAS number 620546-72-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which includes a benzofuran moiety, a methylidene group, and an ester functional group. The benzofuran core is a key structural element, contributing to the compound's unique chemical properties and potential biological activities.

The synthesis of Ethyl 2-{(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}propanoate involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in synthetic methodology have enabled more efficient and selective routes to this compound, making it more accessible for research purposes. The methylidene group within its structure plays a crucial role in determining its reactivity and stability, particularly under thermal or photochemical conditions.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Studies have shown that benzofuran derivatives often exhibit significant bioactivity, including anti-inflammatory, antioxidant, and anticancer properties. For instance, research published in *Journal of Medicinal Chemistry* highlights the ability of this compound to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent. Furthermore, the methylidene group has been implicated in modulating the compound's interactions with biological targets, enhancing its pharmacokinetic profile.

In addition to its pharmacological applications, Ethyl 2-{(2Z)-...}propanoate has also been explored for its role in materials science. Its rigid molecular structure and conjugated π-system make it a promising candidate for use in organic electronics. Recent studies have demonstrated that this compound can act as a charge transport material in organic light-emitting diodes (OLEDs), improving device efficiency and stability. The benzofuran moiety contributes significantly to these properties by facilitating efficient electron delocalization.

The stereochemistry of this compound is another area of active research. The (Z) configuration of the methylidene group imparts distinct optical properties and affects the compound's interaction with chiral environments. This has led to investigations into its use as a chiral selector in asymmetric catalysis. A study in *Angewandte Chemie* reported that this compound can serve as an effective ligand for metal-catalyzed asymmetric reactions, showcasing its versatility across different chemical disciplines.

From an environmental perspective, understanding the degradation pathways of Ethyl 2-{(2Z)-...}propanoate is crucial for assessing its ecological impact. Research indicates that under aerobic conditions, the compound undergoes oxidative cleavage of the methylidene group, leading to the formation of less complex derivatives. This knowledge is essential for developing sustainable synthetic strategies and minimizing environmental hazards associated with its production and use.

In conclusion, Ethyl 2-{(2Z)-...}propanoate (CAS No. 620546-72-7) is a multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique molecular architecture and functional groups make it a valuable tool for advancing chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.